Cas no 2282763-95-3 (1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester
• CAS No: 2282763-95-3
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD19706820
• CID: 5223463
• Update Time: 2025-10-31

1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester

• MDL： MFCD19706820
• Inchi： 1S/C13H13ClN2O2/c1-2-18-13(17)11-8-15-16-12(11)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7H2,1H3,(H,15,16)
• InChI Key： HQLAVFDHFKNCHO-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(CC2=CC=C(Cl)C=C2)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester (CAS No. 2282763-95-3)

The compound 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester (CAS No. 2282763-95-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole core and 4-chlorophenyl substitution, this ester derivative exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for keywords like "pyrazole derivatives synthesis", "chlorophenyl methyl esters applications", and "CAS 2282763-95-3 suppliers", reflecting its growing relevance in modern R&D.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-4-carboxylic acid esters has surged due to their potential in drug discovery. The 3-[(4-chlorophenyl)methyl] moiety enhances the molecule's lipophilicity, a critical factor in optimizing bioavailability—a hot topic in medicinal chemistry. Discussions on platforms such as ResearchGate often highlight queries like "How to improve solubility of pyrazole esters?" or "Role of chlorophenyl groups in bioactive molecules", aligning with this compound's structural significance.

From a synthetic perspective, ethyl ester functionalities are pivotal for prodrug design, a trend underscored by the rise in searches for "esterase-activated prodrugs". The CAS No. 2282763-95-3 is particularly noted for its stability under physiological conditions, a feature explored in forums discussing "metabolic stability of pyrazole carboxylates". This aligns with the broader industry focus on ADME (Absorption, Distribution, Metabolism, Excretion) optimization, a recurring theme in pharmacokinetic studies.

Environmental and regulatory considerations also drive interest in this compound. With the 4-chlorophenyl group being a common pharmacophore, researchers investigate its eco-toxicological profile, responding to queries like "green chemistry approaches for pyrazole synthesis". The compound's ethyl ester segment further invites exploration into biodegradable ester alternatives, a niche gaining traction in sustainable chemistry circles.

Analytical characterization of CAS 2282763-95-3 often involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched alongside "pyrazole derivative purity analysis". Its crystalline properties—occasionally debated in threads about "polymorphism in heterocyclic esters"—add another layer of industrial applicability, particularly in formulation science.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-[(4-chlorophenyl)methyl]-, ethyl ester represents a nexus of innovation across multiple disciplines. Its structural motifs resonate with contemporary research themes, from targeted drug delivery to green synthetic protocols, ensuring its continued prominence in scientific literature and commercial applications alike.